Cas no 126530-25-4 (propan-2-yl (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-hydroxyphenyl)propanoate)

• Product Name: propan-2-yl (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-hydroxyphenyl)propanoate
• CAS No: 126530-25-4
• MF: C₁₇H₂₅NO₅
• MW: 323.384105443954
• CID: 3701017
• PubChem ID: 11232541
• Update Time: 2025-06-09

propan-2-yl (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-hydroxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, N-[(1,1-dimethylethoxy)carbonyl]-, 1-methylethyl ester
• propan-2-yl (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-hydroxyphenyl)propanoate
• RBTNSRRLXCJANA-AWEZNQCLSA-N
• Isopropyl N-(tert-Butoxycarbonyl)-L-tyrosinate
• propan-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxyphenyl)propanoate
• SCHEMBL16470394
• EN300-12457620
• 126530-25-4

• Inchi： 1S/C17H25NO5/c1-11(2)22-15(20)14(18-16(21)23-17(3,4)5)10-12-6-8-13(19)9-7-12/h6-9,11,14,19H,10H2,1-5H3,(H,18,21)/t14-/m0/s1
• InChI Key： RBTNSRRLXCJANA-AWEZNQCLSA-N
• SMILES： C(OC(C)C)(=O)[C@H](CC1=CC=C(O)C=C1)NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 323.17327290Da
• Monoisotopic Mass: 323.17327290Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.9Ų

Additional information on propan-2-yl (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-hydroxyphenyl)propanoate

Propan-2-yl (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-hydroxyphenyl)propanoate: An Overview of a Promising Compound

Propan-2-yl (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-hydroxyphenyl)propanoate, also known by its CAS number 126530-25-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of L-tyrosine, a naturally occurring amino acid, and is characterized by its tert-butoxycarbonyl (Boc) protecting group and the presence of a hydroxyl group on the phenyl ring. The unique structural features of this compound make it an attractive candidate for various applications, including drug development and synthetic chemistry.

The chemical structure of propan-2-yl (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-hydroxyphenyl)propanoate can be represented as follows: C₁₅H₂₃NO₅. The tert-butoxycarbonyl (Boc) group serves as a protective group for the amino functionality, allowing for selective reactions and manipulations in synthetic pathways. The hydroxyl group on the phenyl ring adds to the compound's versatility, enabling it to participate in various chemical reactions and interactions with biological targets.

In recent years, there has been a growing interest in the use of L-tyrosine derivatives in the development of novel therapeutics. One of the key areas of research has been their potential as prodrugs, which are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The presence of the tert-butoxycarbonyl (Boc) group in propan-2-yl (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-hydroxyphenyl)propanoate makes it an ideal candidate for prodrug design, as it can be selectively cleaved under specific conditions to release the active drug.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of L-tyrosine derivatives in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The researchers found that compounds with similar structures to propan-2-yl (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-hydroxyphenyl)propanoate exhibited neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. These findings suggest that this compound could be further explored for its therapeutic potential in neurological disorders.

Beyond its applications in drug development, propan-2-yl (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-hydroxyphenyl)propanoate has also shown promise in synthetic chemistry. The tert-butoxycarbonyl (Boc) protecting group allows for controlled deprotection steps, making it useful in multistep synthesis processes. Additionally, the hydroxyl group on the phenyl ring can be functionalized to introduce various substituents, expanding the range of possible derivatives that can be synthesized from this compound.

In the context of pharmaceutical research, the ability to fine-tune the properties of compounds through chemical modifications is crucial for optimizing their pharmacological profiles. For instance, altering the substituents on the phenyl ring or modifying the protecting group can significantly impact the solubility, stability, and bioavailability of the final product. This flexibility makes propan-2-yl (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-hydroxyphenyl)propanoate a valuable starting material for developing new drugs with improved therapeutic indices.

The synthesis of propan-2-yl (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-hydroxyphenyl)propanoate typically involves several steps, including the protection of the amino group with tert-butoxycarbonyl (Boc), followed by esterification with propan-2-ol. The resulting compound can then be further modified through various chemical reactions to introduce additional functional groups or to remove protecting groups as needed. Recent advancements in synthetic methodologies have made these processes more efficient and scalable, facilitating large-scale production for industrial applications.

The safety profile of propan-2-yl (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-hydroxyphenyl)propanoate is another important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility, making it suitable for use in drug formulations. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, propan-2-yl (2S)-2-{(tert-butoxy)carbonylamino}-3-(4-hydroxyphenyl)propanoate, with its CAS number 126530-25-4, is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its low toxicity and good biocompatibility, make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.